Cas no 14944-28-6 (1-Naphthalenol,1,2,3,4-tetrahydro-1-methyl-)

1-Naphthalenol,1,2,3,4-tetrahydro-1-methyl- structure
14944-28-6 structure
Product Name:1-Naphthalenol,1,2,3,4-tetrahydro-1-methyl-
CAS No:14944-28-6
MF:C11H14O
MW:162.228263378143
MDL:MFCD00956770
CID:208533
PubChem ID:139860
Update Time:2025-04-19

1-Naphthalenol,1,2,3,4-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol,1,2,3,4-tetrahydro-1-methyl-
    • 1-Methyl-1,2,3,4,-tetrahydro-1-naphthol
    • 1-Methyl-1,2,3,4-tetrahydro-1-naphthalenol
    • AKOS003349267
    • MFCD00956770
    • 1-methyltetralin-1-ol
    • D93667
    • DTXSID30933650
    • SCHEMBL6689565
    • 14944-28-6
    • Methyltetralol
    • AKOS017258739
    • CS-0447048
    • A930318
    • 1-methyl-3,4-dihydro-2H-naphthalen-1-ol
    • 1-hydroxy-1-methyl-1,2,3,4-tetrahydronaphthalene
    • 1-Methyl-1,2,3,4-tetrahydronaphthalen-1-ol
    • ALBB-023927
    • 1-Naphthalenol, 1,2,3,4-tetrahydro-1-methyl-
    • STK664387
    • MDL: MFCD00956770
    • Inchi: 1S/C11H14O/c1-11(12)8-4-6-9-5-2-3-7-10(9)11/h2-3,5,7,12H,4,6,8H2,1H3
    • InChI Key: HAQPAIYNBOCMTO-UHFFFAOYSA-N
    • SMILES: OC1(C)C2C=CC=CC=2CCC1

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.069
  • Boiling Point: 270.1°Cat760mmHg
  • Flash Point: 102°C
  • Refractive Index: 1.562
  • PSA: 20.23

1-Naphthalenol,1,2,3,4-tetrahydro-1-methyl- Pricemore >>

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